Cas no 1287753-59-6 ((1R)-2-amino-1-(3-methoxyphenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(3-methoxyphenyl)ethan-1-ol
• CAS No: 1287753-59-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6360224
• PubChem ID: 13564495
• Update Time: 2025-10-28

(1R)-2-amino-1-(3-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(3-methoxyphenyl)ethan-1-ol
• Benzenemethanol, α-(aminomethyl)-3-methoxy-, (αR)-
• (R)-2-amino-1-(3-methoxyphenyl)ethan-1-ol
• SCHEMBL7153016
• EN300-1147115
• AKOS017530142
• 1287753-59-6

• Inchi： 1S/C9H13NO2/c1-12-8-4-2-3-7(5-8)9(11)6-10/h2-5,9,11H,6,10H2,1H3/t9-/m0/s1
• InChI Key： YQMQTEJARSWZPZ-VIFPVBQESA-N
• SMILES： [C@H](C1C=CC=C(OC)C=1)(O)CN

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 325.4±32.0 °C(Predicted)
• pka: 12.11±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1R)-2-amino-1-(3-methoxyphenyl)ethan-1-ol

Chemical Profile of (1R)-2-amino-1-(3-methoxyphenyl)ethan-1-ol (CAS No. 1287753-59-6)

CAS No. 1287753-59-6 refers to the chiral compound (1R)-2-amino-1-(3-methoxyphenyl)ethan-1-ol, a derivative of phenethylamine with significant implications in pharmaceutical research. This compound, characterized by its stereochemistry and aromatic substituents, has garnered attention in the field of medicinal chemistry due to its structural features and potential biological activities. The presence of a (1R) configuration at the chiral center and a 3-methoxyphenyl group suggests a unique interaction profile with biological targets, making it a valuable scaffold for drug discovery.

The (1R)-2-amino-1-(3-methoxyphenyl)ethan-1-ol molecule belongs to the phenethylamine class, which is well-documented for its role in central nervous system (CNS) modulation. The methoxy group at the para position of the aromatic ring enhances lipophilicity while maintaining metabolic stability, which is crucial for drug bioavailability. This structural motif is frequently explored in the development of novel psychoactive substances and therapeutic agents targeting neurological disorders.

In recent years, research has highlighted the importance of stereochemistry in pharmacological activity. The (1R) configuration of this compound may confer specific binding interactions with enzymes or receptors compared to its enantiomer. Studies have demonstrated that enantiomeric differences can significantly alter pharmacokinetic and pharmacodynamic properties, underscoring the need for precise stereochemical control in drug design. The synthesis of (1R)-2-amino-1-(3-methoxyphenyl)ethan-1-ol requires advanced chiral resolution or asymmetric synthesis techniques to ensure high enantiomeric purity.

The 3-methoxyphenyl moiety contributes to the compound's ability to interact with monoamine transporters and receptors, such as serotonin (5-HT), dopamine (DA), and norepinephrine (NE) transporters. These interactions are critical for modulating neurotransmitter levels, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. Emerging research suggests that compounds with this structural framework may exhibit antidepressant or anxiolytic effects by modulating serotonergic pathways.

Advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies for compounds like (1R)-2-amino-1-(3-methoxyphenyl)ethan-1-ol. These methodologies allow researchers to predict binding affinities and mechanisms of action with high precision, accelerating the drug discovery pipeline. Additionally, high-throughput screening (HTS) has been employed to identify derivatives of this compound with enhanced potency or selectivity for specific biological targets.

The pharmacological profile of (1R)-2-amino-1-(3-methoxyphenyl)ethan-1-ol has been investigated in preclinical models to assess its potential therapeutic applications. Initial studies indicate that this compound may exhibit neuroprotective effects by modulating oxidative stress and inflammatory pathways associated with neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The methoxy group appears to play a key role in these protective mechanisms by enhancing radical scavenging capabilities.

In conclusion, (1R)-2-amino-1-(3-methoxyphenyl)ethan-1-ol (CAS No. 1287753-59-6) represents a promising candidate for further exploration in medicinal chemistry. Its unique stereochemical configuration and structural features position it as a valuable scaffold for developing novel therapeutics targeting neurological disorders. Continued research into its pharmacological effects and synthetic optimization will likely yield significant advancements in drug discovery.